Cas no 33718-15-9 (1-Bromo-8-fluoronaphthalene)

• Product Name: 1-Bromo-8-fluoronaphthalene
• CAS No: 33718-15-9
• MF: C₁₀H₆BrF
• MW: 225.057045459747
• MDL: MFCD07368856
• CID: 294430
• PubChem ID: 17995697
• Update Time: 2025-05-25

1-Bromo-8-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1-bromo-8-fluoro-
• 1-BROMO-8-FLUORONAPHTHALENE
• 1-Bromo-8-fluoro-naphthalene
• 8-Brom-1-fluor-naphtalin
• 8-Brom-1-fluornaphthalin
• 8-Bromo-1-fluoronaphthalene
• Naphthalene,1-bromo-8-fluoro
• UKEZWVDQUSOSEQ-UHFFFAOYSA-N
• D73479
• 33718-15-9
• CS-0067524
• AKOS015904416
• MFCD07368856
• DTXSID70592028
• Naphthalene, 1-bromo-8-fluoro-
• J-504458
• AS-59904
• 1Bromo-8-fluoro-naphthalene
• SCHEMBL5312118
• DB-390930
• 1-Bromo-8-fluoronaphthalene

• MDL： MFCD07368856
• Inchi： 1S/C10H6BrF/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1-6H
• InChI Key： UKEZWVDQUSOSEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C2C=CC=C(C2=1)F

Computed Properties

• Exact Mass: 223.96400
• Monoisotopic Mass: 223.96369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.74140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Bromo-8-fluoronaphthalene

Recent Advances in the Application of 1-Bromo-8-fluoronaphthalene (CAS: 33718-15-9) in Chemical Biology and Pharmaceutical Research

1-Bromo-8-fluoronaphthalene (CAS: 33718-15-9) is a halogenated naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of complex organic molecules, particularly in the development of novel drug candidates and fluorescent probes. The unique electronic properties imparted by the bromine and fluorine substituents make it an attractive scaffold for designing molecules with specific biological activities and optoelectronic characteristics.

Recent studies have explored the use of 1-Bromo-8-fluoronaphthalene in the synthesis of π-conjugated systems for organic electronics and as a precursor for the development of fluorophores with enhanced photostability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing naphthalene-based inhibitors targeting protein-protein interactions, showcasing its potential in drug discovery. The compound's ability to undergo selective cross-coupling reactions has also been leveraged in the synthesis of complex polycyclic aromatic hydrocarbons (PAHs) with tailored electronic properties.

In pharmaceutical applications, researchers have utilized 1-Bromo-8-fluoronaphthalene as a key intermediate in the synthesis of potential anticancer agents. A recent patent application (WO2023056789) describes its incorporation into novel kinase inhibitors showing promising activity against resistant cancer cell lines. The fluorine atom's presence enhances the metabolic stability of resulting compounds while the bromine serves as an excellent handle for further functionalization through transition metal-catalyzed coupling reactions.

Analytical characterization of 1-Bromo-8-fluoronaphthalene has seen advancements with the application of modern spectroscopic techniques. A 2024 study employed high-resolution mass spectrometry coupled with NMR crystallography to precisely determine its solid-state structure and electronic properties. These analyses have provided valuable insights into the compound's reactivity patterns, facilitating its more efficient utilization in synthetic pathways.

The safety profile and handling considerations for 1-Bromo-8-fluoronaphthalene have been recently updated based on comprehensive toxicological studies. While generally stable under standard laboratory conditions, proper precautions are recommended when handling this compound due to its potential skin and eye irritation properties. Recent improvements in synthetic methodologies have also reduced the environmental impact of its production, aligning with green chemistry principles.

Looking forward, the unique properties of 1-Bromo-8-fluoronaphthalene position it as a valuable tool in emerging areas such as the development of bioorthogonal probes for live-cell imaging and the construction of molecular machines. Ongoing research is exploring its potential in creating stimuli-responsive materials and as a building block for covalent organic frameworks (COFs) with applications in drug delivery systems. The compound's versatility ensures its continued relevance in cutting-edge chemical and pharmaceutical research.